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Compound of Interest

Compound Name: Etaconazole

Cat. No.: B166602

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Due to its status as an obsolete fungicide, publicly available toxicological data for
etaconazole is limited. This guide summarizes the available information on etaconazole and
supplements it with data from structurally and mechanistically similar triazole fungicides to
provide a comprehensive preliminary assessment. Data not specific to etaconazole is clearly
indicated.

Executive Summary

Etaconazole is a triazole fungicide that functions by inhibiting the biosynthesis of ergosterol,
an essential component of fungal cell membranes.[1] This mode of action is common to all
azole antifungals.[2][3] Toxicological data for etaconazole is sparse; however, based on
available information and data from related compounds, it is classified as harmful if swallowed.
[4] The primary target organs for toxicity for the triazole class of fungicides are generally the
liver and kidneys.[3] This document provides a summary of available toxicological data,
experimental protocols for key toxicological studies, and visual representations of relevant
pathways and workflows.

Chemical and Physical Properties
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Property Value Reference

1-[[2-(2,4-dichlorophenyl)-4-
Chemical Name ethyl-1,3-dioxolan-2- [1]
ylmethyl]-1H-1,2,4-triazole

CAS Number 60207-93-4 [1]
Molecular Formula C14H15CI2N302 [1]
Molecular Weight 328.2 g/mol [1]

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis

Etaconazole, like other azole fungicides, inhibits the fungal cytochrome P450 enzyme
lanosterol 14a-demethylase.[1][2] This enzyme is critical for the conversion of lanosterol to
ergosterol, a vital component of the fungal cell membrane that regulates its fluidity and integrity.
[2][3] The inhibition of this enzyme leads to the depletion of ergosterol and the accumulation of

toxic 14a-methylated sterols, ultimately disrupting fungal growth.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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toxicology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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